Cas no 652148-92-0 (2-chloro-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-chloro-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 652148-92-0
• MF: C₁₁H₁₅BClNO₂
• MW: 239.506302118301
• MDL: MFCD06798259
• CID: 92969
• PubChem ID: 17750491
• Update Time: 2025-05-19

2-chloro-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloropyridine-2-boronic acid pinacol ester
• 2-Chloro-6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
• 2-chloro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-chloro-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• Pyridine, 2-chloro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• PubChem21016
• BE35
• CROJXBLQCOIOBI-UHFFFAOYSA-N
• BCP21543
• BBL100789
• STL554583
• A835020
• AKOS005255640
• CS-10668
• 6-chloropyridin-2-boronic acid pinacol ester
• PB29406
• SCHEMBL201979
• (6-CHLOROPYRIDIN-2-YL)BORONIC ACID PINACOL ESTER
• DTXSID30590540
• FT-0736536
• SY009368
• EN300-212582
• 652148-92-0
• MFCD06798259
• J-508895
• 2-chloranyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• DB-032270

• MDL： MFCD06798259
• Inchi： 1S/C11H15BClNO2/c1-10(2)11(3,4)16-12(15-10)8-6-5-7-9(13)14-8/h5-7H,1-4H3
• InChI Key： CROJXBLQCOIOBI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=N1

Computed Properties

• Exact Mass: 239.08800
• Monoisotopic Mass: 239.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 31.4

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: Not available
• Melting Point: 107-110 °C
• Boiling Point: 338.2℃ at 760 mmHg
• Flash Point: Not available
• Refractive Index: 1.505
• PSA: 31.35000
• LogP: 2.03420
• Solubility: Not determined
• Vapor Pressure: Not available

2-chloro-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H315;H319;H335
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：-20 °C

Additional information on 2-chloro-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Introduction to 2-Chloro-6-(Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyridine (CAS No: 652148-92-0)

2-Chloro-6-(Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyridine is a highly specialized organic compound with the CAS registry number 652148-92-0. This compound has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research due to its unique structural properties and potential applications. The molecule consists of a pyridine ring substituted with a chlorine atom at position 2 and a tetramethyl-dioxaborolane group at position 6, making it a versatile building block for various chemical transformations.

The dioxaborolane moiety in this compound plays a crucial role in its reactivity and functionality. This group is known for its ability to participate in boron-based coupling reactions, such as the Suzuki-Miyaura coupling, which has revolutionized the field of cross-coupling chemistry. Recent studies have highlighted the use of this compound as a key intermediate in the synthesis of advanced materials, including boron-containing polymers and functionalized aromatic systems.

One of the most notable advancements involving CAS No: 652148-92-0 is its application in the development of novel antibacterial agents. Researchers have demonstrated that the pyridine derivative exhibits potent activity against a range of bacterial strains, particularly those resistant to conventional antibiotics. This discovery has opened new avenues for drug development, emphasizing the importance of exploring such compounds for biomedical applications.

In addition to its biological applications, 2-Chloro-6-(Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyridine has been extensively studied for its electronic properties. The presence of the boron-containing group introduces unique electronic characteristics to the pyridine ring, making it an attractive candidate for use in optoelectronic devices. Recent findings suggest that this compound could serve as a precursor for synthesizing advanced semiconducting materials with tailored electronic properties.

The synthesis of CAS No: 652148-92-0 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the dioxaborolane group requires precise control over reaction conditions to ensure high yields and product purity. Advances in catalytic chemistry have significantly improved the efficiency of this synthesis pathway, making it more accessible for large-scale production.

From an environmental standpoint, researchers have also investigated the biodegradability and ecological impact of CAS No: 652148-92-0. Studies indicate that under specific conditions, the compound undergoes rapid degradation, reducing its potential environmental footprint. This information is crucial for industries considering its use in manufacturing processes or consumer products.

In conclusion, CAS No: 652148-92-0, or 2-Chloro-6-(Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyridine, represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure and reactivity continue to drive innovative research efforts, positioning it as a key player in future advancements in organic chemistry and materials science.